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Compound of Interest

Compound Name: 2,2-Dimethylhex-5-enal

CAS No.: 52278-99-6

Cat. No.: B1365124

Get Quote

To safely manage 2,2-dimethylhex-5-enal, laboratory personnel must understand the causality

behind its reactivity. The formyl hydrogen is highly susceptible to abstraction, leading to auto-

oxidation into carboxylic acids or, under specific prolonged storage conditions, the formation of

shock-sensitive peroxides[7]. Furthermore, as a volatile organic compound, it is highly

flammable and poses an acute toxicity risk to aquatic environments, strictly prohibiting standard

drain disposal[8][9].

Quantitative Hazard Data Summary
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Property / Metric Value / Classification Operational Implication

Chemical Name 2,2-Dimethylhex-5-enal Highly reactive intermediate

CAS Registry Number 52278-99-6[1][2] Standardized tracking required

Molecular Formula C8H14O[3] High organic carbon content

Molecular Weight 126.19 g/mol
Volatile organic compound

(VOC)

LogP (Estimated) ~2.5 - 3.1[4][6]
Hydrophobic; requires organic

solvents

RCRA Waste Code D001 (Ignitable)
Mandates specialized

incineration[10][11]

Primary Hazards Flammable, Reactive Aldehyde
Prone to auto-oxidation and

cross-linking

Operational Safety & Handling Procedures
Expertise-Driven Insight: Aldehydes with terminal double bonds are prone to cross-linking,

polymerization, and oxidation. Handling must be conducted under strict inert atmosphere

protocols to preserve chemical integrity and prevent the generation of hazardous byproducts.

Step-by-Step Handling Workflow:

Environmental Control: Always handle 2,2-dimethylhex-5-enal inside a certified chemical

fume hood to prevent inhalation of volatile organic vapors and mitigate flammability risks.

Inert Atmosphere (Self-Validating Step): Purge the reaction vessel with Argon or Nitrogen

before introducing the chemical. Atmospheric oxygen drives the radical-mediated auto-

oxidation of the aldehyde. Validation: Use an oxygen sensor or bubbler to confirm positive

inert gas pressure before uncapping the reagent.

PPE Requirements: Wear standard laboratory PPE, including a flame-resistant lab coat,

chemical-resistant gloves (Nitrile or Butyl rubber, double-gloved if handling concentrated

stock), and safety goggles with side shields[7].
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Storage: Store in a cool, dry, well-ventilated flammable liquids cabinet. Keep the container

tightly sealed and backfilled with an inert gas. Do not store uninhibited for extended periods

(>12 months) due to the risk of peroxide formation[7].
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Mechanistic pathway of 2,2-Dimethylhex-5-enal auto-oxidation and peroxide formation.

RCRA-Compliant Disposal Procedures
Causality: 2,2-Dimethylhex-5-enal cannot be disposed of down the drain. Under the EPA's

Resource Conservation and Recovery Act (RCRA), flammable organic liquids and reactive

aldehydes are classified as hazardous waste (D001 for ignitability) and must be incinerated at

a permitted facility[10][11]. Drain disposal of environmentally hazardous organic liquids is

strictly forbidden and can lead to severe regulatory penalties[7][9].

Step-by-Step Disposal Workflow:

Waste Segregation: Collect 2,2-dimethylhex-5-enal waste in a designated "Non-

Halogenated Flammable Organic Waste" container. Crucial: Never mix aldehyde waste with
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strong oxidizers, primary amines, or strong acids/bases, as this can trigger violent

exothermic condensation or oxidation reactions[7][9].

Primary Containment: Use a chemically resistant, sealable container (e.g., HDPE or glass).

Ensure the container has a tight-fitting cap. Do not use funnels as a permanent closure, as

this allows volatile emissions to escape[9].

Secondary Containment: Place the primary waste container inside a secondary containment

bin to capture any potential leaks or catastrophic container failures[9].

Labeling: Affix a standardized Hazardous Waste tag immediately upon adding the first drop

of waste. The label must explicitly state "Hazardous Waste," list the full chemical name ("2,2-
Dimethylhex-5-enal"), and indicate the primary hazard ("Flammable").

Empty Container Management (Triple Rinse Rule): Empty stock bottles must be thoroughly

triple-rinsed with a compatible solvent (e.g., acetone or ethanol). The first three rinses must

be collected and disposed of as hazardous waste[9]. Only after triple rinsing and air-drying

can the empty glass container be disposed of in standard glass recycling or solid waste.
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Decision tree for RCRA-compliant segregation and disposal of 2,2-Dimethylhex-5-enal waste.

Spill Response & Decontamination Protocols
In the event of a spill, immediate containment is required to prevent vapor ignition and

environmental contamination.
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Evacuate & Isolate: For spills larger than 50 mL, evacuate the immediate area and allow the

fume hood to clear the vapors. Eliminate all ignition sources immediately.

Neutralization/Absorption: Do not use combustible materials (like paper towels) for large

spills. Cover the spill with an inert, non-combustible absorbent material such as

diatomaceous earth, sand, or a commercial spill kit absorbent[12].

Collection: Sweep the absorbed mixture using non-sparking tools and place it into a sealable

hazardous waste bag or bucket.

Decontamination (Self-Validating Step): Wash the affected surface with a mild detergent and

water solution to remove residual organics[13]. Validation: Use a PID (Photoionization

Detector) or visually inspect the area to ensure no residual aldehyde odor or sheen remains

before declaring the area safe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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